Cas no 105577-08-0 ([1]Benzothieno[2,3-c]quinolin-6(5H)-one, 5-methyl-)

• Product name: [1]Benzothieno[2,3-c]quinolin-6(5H)-one, 5-methyl-
• CAS No: 105577-08-0
• MF: C₁₆H₁₁NOS
• MW: 265.329642534256
• CID: 3577095
• PubChem ID: 13684390

[1]Benzothieno[2,3-c]quinolin-6(5H)-one, 5-methyl- Chemical and Physical Properties

Names and Identifiers

• [1]Benzothieno[2,3-c]quinolin-6(5H)-one, 5-methyl-
• DTXSID301244167
• SCHEMBL15237041
• 5-Methyl(1)benzothieno(2,3-c)quinolin-6(5H)-one
• 105577-08-0
• 5-Methyl[1]benzothieno[2,3-c]quinolin-6(5H)-one

• Inchi： InChI=1S/C16H11NOS/c1-17-12-8-4-2-6-10(12)14-11-7-3-5-9-13(11)19-15(14)16(17)18/h2-9H,1H3
• InChI Key： RWWOYWNUTSUUHR-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 265.05613515g/mol
• Monoisotopic Mass: 265.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 48.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Thienoquinolines